Cas no 2138281-35-1 (2-Oxa-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one)

• Product Name: 2-Oxa-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one
• CAS No: 2138281-35-1
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6203886
• PubChem ID: 165462782
• Update Time: 2025-07-15

2-Oxa-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one Chemical and Physical Properties

Names and Identifiers

• 2138281-35-1
• EN300-790680
• 2-oxa-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one
• 2-Oxa-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one

• Inchi： 1S/C11H17NO2/c13-9-6-10(7-14-8-10)11(12-9)4-2-1-3-5-11/h1-8H2,(H,12,13)
• InChI Key： DZFMCOQZMWYNON-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CC(NC12CCCCC1)=O

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-Oxa-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one

Comprehensive Overview of 2-Oxa-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one (CAS No. 2138281-35-1)

The compound 2-Oxa-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one (CAS No. 2138281-35-1) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its intricate spirocyclic architecture and functional groups make it a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its potential due to its ability to modulate biological targets with high specificity.

One of the most intriguing aspects of 2-Oxa-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one is its spirocyclic core, which contributes to its three-dimensional complexity. This feature is highly sought after in medicinal chemistry, as it often enhances binding affinity and selectivity toward biological receptors. The presence of both oxygen and nitrogen atoms within the structure further expands its utility, enabling interactions with a wide range of enzymes and proteins. Such properties align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

In recent years, the demand for novel spirocyclic compounds has surged, driven by their applications in treating neurodegenerative diseases and chronic pain. 2-Oxa-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one has been studied for its potential role in modulating GABA receptors and serotonin pathways, which are critical in conditions like anxiety, epilepsy, and depression. These findings resonate with the growing public interest in mental health therapeutics and non-opioid pain management, making the compound a subject of frequent searches in academic and industry databases.

Synthetic routes to 2-Oxa-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one often involve multicomponent reactions and catalyzed cyclizations, reflecting advancements in green chemistry and atom economy. Researchers are optimizing these methods to reduce waste and improve yields, addressing the global push for sustainable chemical synthesis. This aligns with the broader scientific community's focus on environmentally friendly processes, a topic frequently queried in search engines by students and professionals alike.

From a commercial perspective, 2-Oxa-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one is available through specialized chemical suppliers and research catalogs, often listed under its CAS number 2138281-35-1. Its pricing and availability are influenced by factors such as purity grade and scalability of synthesis, which are common concerns for procurement teams. The compound's niche applications also make it a frequent topic in forums discussing rare chemical intermediates and custom synthesis services.

Looking ahead, the future of 2-Oxa-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one lies in its integration into high-throughput screening platforms and fragment-based drug design. As computational tools like AI-driven molecular modeling become more accessible, the compound's interactions with biological targets can be explored with unprecedented depth. This synergy between experimental and in silico research is a hot topic in drug development circles, further elevating the relevance of this spirocyclic molecule.

In summary, 2-Oxa-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one (CAS No. 2138281-35-1) represents a fascinating intersection of structural innovation and therapeutic potential. Its study not only advances the field of organic chemistry but also addresses pressing healthcare challenges, making it a compound of enduring interest to researchers and industry stakeholders worldwide.